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Compound of Interest

2-Bromo-5-hydroxyisonicotinic
Compound Name:

acid
CAS No.: 1196156-65-6
Cat. No.: B3220440
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Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-Bromo-5-hydroxyisonicotinic
acid (CAS 913836-16-5). This guide is designed for researchers, chemists, and process
development professionals. It provides in-depth troubleshooting advice and answers to
frequently asked questions, ensuring your synthesis scale-up is both efficient and successful.
Our approach is grounded in established chemical principles and practical, field-tested
experience.

Recommended Synthetic Pathway

Scaling up the synthesis of a multi-functionalized heterocyclic compound like 2-Bromo-5-
hydroxyisonicotinic acid requires a robust and reproducible route. We propose a three-step
synthesis starting from the readily available 2-Amino-5-methoxypyridine. This pathway offers
reliable transformations and intermediates that can be well-characterized, which is critical for
process control.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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